2-Methyl-3-buten-2-OL

Specification

• Description: 2-Methyl-3-buten-2-ol is a biogenic volatile organic compound emitted by pine trees and a potential precursor of atmospheric secondary organic aerosol in forested regions. It is an important component of the pheromone of the bark beetle Ips typographus.; Isoprenyl alcohol, also known as CH2=chc(CH3)2oh or methylbutenol, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Isoprenyl alcohol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, isoprenyl alcohol is primarily located in the cytoplasm. Isoprenyl alcohol can be biosynthesized from 3-methylbut-1-ene. Isoprenyl alcohol is an earthy, herbal, and oily tasting compound that can be found in blackcurrant, citrus, and fruits. This makes isoprenyl alcohol a potential biomarker for the consumption of these food products.; Methyl butenol is a colorless liquid. (USCG, 1999); 3-hydroxy-3-methylbut-1-ene is a tertiary alcohol that is 3-methylbut-1-ene carrying a hydroxy substituent at position 3. It has a role as a fragrance, a pheromone, a plant metabolite and an animal metabolite. It is a tertiary alcohol and an olefinic compound. It derives from a hydride of a 3-methylbut-1-ene.
• CAS No.: 115-18-4
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: 2-methylbut-3-en-2-ol
• Standard InChI: InChI=1S/C5H10O/c1-4-5(2,3)6/h4,6H,1H2,2-3H3
• Standard InChI Key: HNVRRHSXBLFLIG-UHFFFAOYSA-N
• SMILES: CC(C)(C=C)O
• Canonical SMILES: CC(C)(C=C)O
• Boiling Point: 208.4 to 210.2 °F at 760 mm Hg (USCG, 1999); 97.0 °C; 97 °C
• Flash Point: 56 °F (USCG, 1999); 10 °C c.c.
• Melting Point: -28.0 °C; -28 °C; -28°C